ethyl 2-{[(4,7-dimethoxy-1-methyl-1H-indol-2-yl)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylate

Specification

• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: ethyl 2-[(4,7-dimethoxy-1-methylindole-2-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• Standard InChI: InChI=1S/C19H21N3O5S/c1-6-27-18(24)16-10(2)20-19(28-16)21-17(23)12-9-11-13(25-4)7-8-14(26-5)15(11)22(12)3/h7-9H,6H2,1-5H3,(H,20,21,23)
• Standard InChI Key: IGHOOGPYOTZTQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=CC3=C(C=CC(=C3N2C)OC)OC)C

Introduction

Biological Activity and Potential Applications

While specific biological activities of ethyl 2-{[(4,7-dimethoxy-1-methyl-1H-indol-2-yl)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylate are not well-documented, compounds with similar structures often exhibit promising pharmacological properties. For instance, thiazole derivatives are known for their anticancer, antibacterial, and antifungal activities.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity
Ethyl (2-{[(4,7-dimethoxy-1-methyl-1H-indol-2-yl)carbonyl]amino}-1,3-thiazol-4-yl)acetate	Indole and thiazole moieties	Potential biological activities, including anticancer properties
2-((5-(3-(2-Fluorophenyl)acryloyl)-4-methylthiazol-2-yl)amino)isoindoline-1,3-dione	Thiazole with acryloyl and isoindoline-1,3-dione	Antimitotic activity against human tumor cells
Ethyl 2-(indol-3-carboxamido)-3-methylbutanoate	Indole with carboxamide	Anticancer properties

Future Research Directions

Given the limited information available on ethyl 2-{[(4,7-dimethoxy-1-methyl-1H-indol-2-yl)carbonyl]amino}-4-methyl-1,3-thiazole-5-carboxylate, future studies should focus on its synthesis optimization, biological activity assessment, and interaction studies with potential biological targets. Techniques such as NMR spectroscopy and LC–MS could be employed for characterization and evaluation of its drug-like properties.